N-(2,5-dimethylphenyl)-N'-[1-(4-fluorobenzyl)-1H-pyrazol-3-yl]thiourea

• IUPAC Name: 1-(2,5-dimethylphenyl)-3-[1-[(4-fluorophenyl)methyl]pyrazol-3-yl]thiourea
• InChI: InChI=1S/C19H19FN4S/c1-13-3-4-14(2)17(11-13)21-19(25)22-18-9-10-24(23-18)12-15-5-7-16(20)8-6-15/h3-11H,12H2,1-2H3,(H2,21,22,23,25)
• InChI Key: WCUNWNWBXNRNGS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=S)NC2=NN(C=C2)CC3=CC=C(C=C3)F
• Molecular Formula: C19H19FN4S
• Molecular Weight: 354.4 g/mol

Description

N-(2,5-dimethylphenyl)-N'-[1-(4-fluorobenzyl)-1H-pyrazol-3-yl]thiourea, also known as DFP-10825, is a chemical compound that has been synthesized for scientific research purposes. This compound has been found to have potential applications in various fields of research, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The exact mechanism of action of N-(2,5-dimethylphenyl)-N'-[1-(4-fluorobenzyl)-1H-pyrazol-3-yl]thiourea is not fully understood. However, studies have suggested that this compound may act as an inhibitor of certain enzymes and proteins, including kinases and phosphatases. These enzymes and proteins play important roles in various cellular processes, such as cell division, signaling, and metabolism. Inhibition of these enzymes and proteins by this compound may lead to alterations in these cellular processes, which may have therapeutic implications.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the activity of certain enzymes and proteins, including protein kinases and phosphatases. In vivo studies have suggested that this compound may have anti-tumor and anti-diabetic effects. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethylphenyl)-N'-[1-(4-fluorobenzyl)-1H-pyrazol-3-yl]thiourea has several advantages for use in lab experiments. This compound is relatively easy to synthesize and has good stability under normal laboratory conditions. Additionally, this compound has been found to have good solubility in various solvents, which makes it easy to use in various experimental setups. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood. This makes it difficult to design experiments that specifically target the effects of this compound.

Future Directions

There are several future directions for research on N-(2,5-dimethylphenyl)-N'-[1-(4-fluorobenzyl)-1H-pyrazol-3-yl]thiourea. One potential direction is to further investigate the mechanism of action of this compound. Understanding how this compound interacts with enzymes and proteins may provide insights into new therapeutic targets for various diseases. Another direction is to explore the potential use of this compound as a drug candidate for the treatment of cancer, diabetes, and other diseases. Further studies are needed to fully understand the therapeutic potential of this compound. Additionally, future research could focus on developing new synthetic routes for this compound that are more efficient and cost-effective.

Scientific Research Applications

N-(2,5-dimethylphenyl)-N'-[1-(4-fluorobenzyl)-1H-pyrazol-3-yl]thiourea has been found to have potential applications in various fields of scientific research. In medicinal chemistry, this compound has been studied for its potential as a drug candidate for the treatment of cancer, diabetes, and other diseases. In biochemistry, this compound has been used as a tool to study the mechanisms of action of various enzymes and proteins. In pharmacology, this compound has been tested for its potential as a therapeutic agent for various diseases and disorders.